Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20753733 Meranzin C15H16O4
VC20753587 6-amino-5-bromo-1-methylpyrimidine-2,4(1H,3H)-dione 14094-37-2 C5H6BrN3O2
VC20753577 Ethyl glucuronide 17685-04-0 C8H14O7
VC20753559 Tert-butyl [(1S,2R)-1-benzyl-2-hydroxy-3-[isobutyl[(4-nitrophenyl)sulfonyl]amino]propyl]carbamate 191226-98-9 C25H35N3O7S
VC20753594 4-Nitro-4'-aminodiphenyl sulfone 1948-92-1 C12H10N2O4S
VC20753566 2-AMINO-3',4'-DIHYDROXYPROPIOPHENONE 19490-60-9 C9H11NO3
VC20753342 2-Amino-4-chloropyridine 19798-80-2 C5H5ClN2
VC20753580 2-(4'-Acetyl-2-fluoro-biphenyl-4-YL)-propionic acid methyl ester 215175-83-0 C18H17FO3
VC20753571 5-acetyl-6-methyl-4-phenyl-3,4-dihydro-1H-pyrimidin-2-one 25652-50-0 C13H14N2O2
VC20753357 4-(Benzyloxy)-2-nitroaniline 26697-35-8 C13H12N2O3
VC20753619 5-Isoquinolinesulfonic acid 27655-40-9 C9H7NO3S
VC20753638 N-(2-Oxoethyl)phthalimide 2913-97-5 C10H7NO3
VC20753349 Ethyl 2-bromo-3-phenylpropanoate 39149-82-1 C11H13BrO2
VC20753646 3,3'-Diiodo-L-thyronine 4604-41-5 C15H13I2NO4
VC20753344 5,5'-Dibromo-2,2'-bithiophene 4805-22-5 C8H4Br2S2
VC20753547 6-[(2-Tert-butoxycarbonylaminoethyl)amino]-7-chloro-1-cyclopropyl-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid 528851-37-8 C20H24ClN3O5
VC20753346 (1S)-10-Camphorsulfonamide 60933-63-3 C₁₀H₁₇NO₃S
VC20753326 4-Benzyloxybromobenzene 6793-92-6 C13H11BrO
VC20753331 1-(4-Methoxyphenyl)pyridin-2(1H)-one 725256-40-6 C12H11NO2
VC20753488 Nemonapride 75272-39-8 C21H26ClN3O2
VC20753362 2-Amino-5-chloro-2'-fluorobenzophenone 784-38-3 C13H9ClFNO
VC20753329 1-(4-Hydroxyphenyl)piperidin-2-one 79557-03-2 C11H13NO2
VC20753384 (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine 84324-12-9 C15H21NO4
VC20753505 N-Nitrosoanatabine 887407-16-1 C10H11N3O
VC20753707 Tosyl-D-asparagine 92142-18-2 C11H14N2O5S